Cas no 440368-05-8 ((3beta,5alpha,7beta,11beta,24S)-16-acetoxy-3,7,11-trihydroxyergost-22-en-6-one)
440368-05-8 structure
Product Name:(3beta,5alpha,7beta,11beta,24S)-16-acetoxy-3,7,11-trihydroxyergost-22-en-6-one
CAS No:440368-05-8
MF:C30H48O6
MW:504.698530197144
CID:2023114
PubChem ID:10413810
Update Time:2025-04-21
(3beta,5alpha,7beta,11beta,24S)-16-acetoxy-3,7,11-trihydroxyergost-22-en-6-one Chemical and Physical Properties
Names and Identifiers
-
- (3beta,5alpha,7beta,11beta,24S)-16-acetoxy-3,7,11-trihydroxyergost-22-en-6-one
- anicequol
- NGA0187
- NGA 0187
- 163565-48-8
- 440368-05-8
- 16-acetoxy-3,7,11-trihydroxyergost-22-en-6-one
- [(3S,5S,7R,8S,9S,10R,11S,13S,14S,16S,17R)-17-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-3,7,11-trihydroxy-10,13-dimethyl-6-oxo-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-16-yl] acetate
- CHEMBL1770668
- ((3S,5S,7R,8S,9S,10R,11S,13S,14S,16S,17R)-17-((E,2R,5R)-5,6-dimethylhept-3-en-2-yl)-3,7,11-trihydroxy-10,13-dimethyl-6-oxo-1,2,3,4,5,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta(a)phenanthren-16-yl) acetate
- (1S,2R,5S,7S,9R,10S,11S,13S,14R,15S,17S)-14-[(2R,3E,5R)-5,6-Dimethylhept-3-en-2-yl]-5,9,17-trihydroxy-2,15-dimethyl-8-oxotetracyclo[8.7.0.0,.0,]heptadecan-13-yl acetic acid
- (1S,2R,5S,7S,9R,10S,11S,13S,14R,15S,17S)-14-((2R,3E,5R)-5,6-Dimethylhept-3-en-2-yl)-5,9,17-trihydroxy-2,15-dimethyl-8-oxotetracyclo(8.7.0.0,.0,)heptadecan-13-yl acetic acid
- CHEBI:202719
- Q15410277
- DTXSID201045471
-
- Inchi: 1S/C30H48O6/c1-15(2)16(3)8-9-17(4)25-23(36-18(5)31)13-20-24-26(22(33)14-30(20,25)7)29(6)11-10-19(32)12-21(29)27(34)28(24)35/h8-9,15-17,19-26,28,32-33,35H,10-14H2,1-7H3/b9-8+
- InChI Key: LWMKDRSIMLTGDK-CMDGGOBGSA-N
- SMILES: CC(C(/C=C/C(C1C2(C(C3C(C(C2)O)C2(C(CC(CC2)O)C(=O)C3O)C)CC1OC(=O)C)C)C)C)C
Computed Properties
- Exact Mass: 504.34508925Da
- Monoisotopic Mass: 504.34508925Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 36
- Rotatable Bond Count: 6
- Complexity: 883
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 13
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.926
- Topological Polar Surface Area: 104Ų
(3beta,5alpha,7beta,11beta,24S)-16-acetoxy-3,7,11-trihydroxyergost-22-en-6-one Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives
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